2,2,2-trifluoro-N-(4-hydroxycyclohexyl)-N-methylacetamide

• CAS No.: 923023-07-8
• Molecular Formula: C9H14F3NO2
• Molecular Weight: 225.21 g/mol
• IUPAC Name: 2,2,2-trifluoro-N-(4-hydroxycyclohexyl)-N-methylacetamide
• InChI: InChI=1S/C9H14F3NO2/c1-13(8(15)9(10,11)12)6-2-4-7(14)5-3-6/h6-7,14H,2-5H2,1H3
• InChI Key: LKJLTLWUXVSMNN-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCC(CC1)O)C(=O)C(F)(F)F

Description

2,2,2-trifluoro-N-(4-hydroxycyclohexyl)-N-methylacetamide is a useful research compound. Its molecular formula is C9H14F3NO2 and its molecular weight is 225.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5 g of 2,2,2-trifluoro-N-(4-hydroxy-cyclohexyl)-acetamide (148) were dissolved in 25 mL of dimethyl acetamide, 625 mg of 95% sodium hydride were added and the reaction mixture was cooled to 0° C. 1.64 mL of iodomethane were added slowly and the reaction mixture was allowed to warm to room temperature. Upon completion, the reaction mixture was poured into water, extracted three times with methyl tert. butyl ether and the combined organic layer was extracted once with brine, dried over sodium sulfate and evaporated to dryness. The residue was taken up in water and lyophilized to remove remainders of dimethyl acetamide to yield 4.0 g of product. Rt=0.95 min (Method C). Detected mass: 226.2 (M+H+).